[(1-Cyanocyclohexyl)(methyl)carbamoyl]methyl 2-[(2-fluorophenyl)amino]pyridine-3-carboxylate

• IUPAC Name: [2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl] 2-(2-fluoroanilino)pyridine-3-carboxylate
• InChI: InChI=1S/C22H23FN4O3/c1-27(22(15-24)11-5-2-6-12-22)19(28)14-30-21(29)16-8-7-13-25-20(16)26-18-10-4-3-9-17(18)23/h3-4,7-10,13H,2,5-6,11-12,14H2,1H3,(H,25,26)
• InChI Key: OSGLOPBERKRAKX-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)COC(=O)C1=C(N=CC=C1)NC2=CC=CC=C2F)C3(CCCCC3)C#N
• Molecular Formula: C22H23FN4O3
• Molecular Weight: 410.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a cyanocyclohexyl group, a methylcarbamoyl group, a fluorophenyl group, and a pyridine group. These groups could potentially give the compound a variety of interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the cyanocyclohexyl group might be introduced via a nitrile addition reaction, while the methylcarbamoyl group could be added via a carbonylation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a pyridine ring suggests that the compound may have aromatic properties. The fluorophenyl group could introduce electronegativity into the molecule, potentially affecting its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the nitrile group in the cyanocyclohexyl part of the molecule could potentially undergo hydrolysis to form a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a fluorine atom could increase the compound’s stability and electronegativity.

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if the compound is volatile, it could pose inhalation risks. Additionally, the presence of a nitrile group could potentially make the compound toxic.

Future Directions

Future research on this compound could involve exploring its potential applications, such as its use in the synthesis of other compounds, or its potential biological activity.